90-27-7

2-Phenylbutyric acid

Usually In Stock

• CAS RN:
• 90-27-7

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)

• InChIKey:
• OFJWFSNDPCAWDK-UHFFFAOYSA-N

• 2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzenes. It is functionally related to a butyric acid.
  2-Phenylbutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  2-Phenylbutyric acid is a natural product found in Zea mays, Artemisia judaica, and other organisms with data available.

1,1,3,3,3-Pentafluoropropene

In Stock

• CAS RN:
• 690-27-7

• Formula:
• C3HF5

• InChI:
• InChI=1S/C3HF5/c4-2(5)1-3(6,7)8/h1H

• InChIKey:
• QAERDLQYXMEHEB-UHFFFAOYSA-N

• 1,1,3,3,3-Pentafluoropropene is a useful research compound. Its molecular formula is C3HF5 and its molecular weight is 132.03 g/mol. The purity is usually 95%.

2-Bromoethyl pentachlorophenyl carbonate

Usually In Stock

• CAS RN:
• 890-27-7

• Formula:
• C9H4BrCl5O3

• InChI:
• InChI=1S/C9H4BrCl5O3/c10-1-2-17-9(16)18-8-6(14)4(12)3(11)5(13)7(8)15/h1-2H2

• InChIKey:
• VJSCFCUJUPGXMG-UHFFFAOYSA-N

• 2-Bromoethyl pentachlorophenyl carbonate is a useful research compound. Its molecular formula is C9H4BrCl5O3 and its molecular weight is 417.3 g/mol. The purity is usually 95%.

1,4,5,8-Naphthalenetetrol

• CAS RN:
• 5690-27-7

• Formula:
• C10H8O4

• InChI:
• InChI=1S/C10H8O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4,11-14H

• InChIKey:
• OVALYCIUDYJCCC-UHFFFAOYSA-N

• 1,4,5,8-Naphthalenetetrol is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

Dihydrostreptomycin sulfate

Usually In Stock

• CAS RN:
• 5490-27-7

• Formula:
• C42H88N14O36S3

• InChI:
• InChI=1S/2C21H41N7O12.3H2O4S/c2*1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35;3*1-5(2,3)4/h2*5-18,26,29-36H,3-4H2,1-2H3,(H4,22,23,27)(H4,24,25,28);3*(H2,1,2,3,4)

• InChIKey:
• CZWJCQXZZJHHRH-UHFFFAOYSA-N

• Dihydrostreptomycin Sulfate is a semi-synthetic aminoglycoside antibiotic with bactericidal properties. Dihydrostreptomycin sulfate inhibits protein synthesis by binding to the 30S ribosomal subunit. This antibiotic is active against most gram-positive and gram-negative organisms and is used in the treatment of tuberculosis and tulemia.
  A semi-synthetic aminoglycoside antibiotic that is used in the treatment of TUBERCULOSIS.

2-Ethoxyphenethylamine

In Stock

• CAS RN:
• 39590-27-7

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-2-12-10-6-4-3-5-9(10)7-8-11/h3-6H,2,7-8,11H2,1H3

• InChIKey:
• VDSGSZWDSYFYCJ-UHFFFAOYSA-N

• 2-Ethoxyphenethylamine is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.

3-(Phenylhydroxymethyl)tetrahydrofuran-2-one

• CAS RN:
• 21690-27-7

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c12-10(8-4-2-1-3-5-8)9-6-7-14-11(9)13/h1-5,9-10,12H,6-7H2

• InChIKey:
• PJQAKVWUKSPVKW-UHFFFAOYSA-N

• 3-(Phenylhydroxymethyl)tetrahydrofuran-2-one is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

4-Hydroxy-3-(2-methylphenyl)quinolin-2(1H)-one

• CAS RN:
• 89090-27-7

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-10-6-2-3-7-11(10)14-15(18)12-8-4-5-9-13(12)17-16(14)19/h2-9H,1H3,(H2,17,18,19)

• InChIKey:
• ZADAUMPQRWXRQI-UHFFFAOYSA-N

• 4-Hydroxy-3-(2-methylphenyl)quinolin-2(1H)-one is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.

Chlorodihydrocodide

Usually In Stock

• CAS RN:
• 63690-27-7

• Formula:
• C18H22ClNO2

• InChI:
• InChI=1S/C18H22ClNO2/c1-20-8-7-18-11-4-5-12(19)17(18)22-16-14(21-2)6-3-10(15(16)18)9-13(11)20/h3,6,11-13,17H,4-5,7-9H2,1-2H3/t11-,12-,13+,17-,18-/m0/s1

• InChIKey:
• LBXQDFZPYYNEHR-AFSSITGASA-N

• Chlorodihydrocodide is a useful research compound. Its molecular formula is C18H22ClNO2 and its molecular weight is 319.8 g/mol. The purity is usually 95%.

1-(9Z-hexadecenoyl)-sn-glycero-3-phosphocholine

In Stock

• CAS RN:
• 76790-27-7

• Formula:
• C24H48NO7P

• InChI:
• InChI=1S/C24H48NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)30-21-23(26)22-32-33(28,29)31-20-19-25(2,3)4/h10-11,23,26H,5-9,12-22H2,1-4H3/b11-10-/t23-/m1/s1

• InChIKey:
• LFUDDCMNKWEORN-ZXEGGCGDSA-N

• 1-[(9Z)-hexadecenoyl]-sn-glycero-3-phosphocholine is a 1-O-acyl-sn-glycero-3-phosphocholine in which the 1-acyl group is (9Z)-hexadecenoyl (palmitoleoyl). It has a role as a mouse metabolite and a human metabolite. It is a lysophosphatidylcholine 16:1, a 1-O-acyl-sn-glycero-3-phosphocholine and a [(9Z)-hexadecenoyl]-sn-glycero-3-phosphocholine. It derives from a palmitoleic acid.

Tucaresol

Usually In Stock

• CAS RN:
• 84290-27-7

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c16-8-12-13(17)2-1-3-14(12)20-9-10-4-6-11(7-5-10)15(18)19/h1-8,17H,9H2,(H,18,19)

• InChIKey:
• XEDONBRPTABQFB-UHFFFAOYSA-N

• Tucaresol has been used in trials studying the treatment of HIV Infections.

5-Benzamido-3-{2-[6-(ethenesulfonyl)-1-sulfonaphthalen-2-yl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid

• CAS RN:
• 123690-27-7

• Formula:
• C29H21N3O13S4

• InChI:
• InChI=1S/C29H21N3O13S4/c1-2-46(35,36)19-9-10-21-17(12-19)8-11-22(28(21)49(43,44)45)31-32-26-24(48(40,41)42)14-18-13-20(47(37,38)39)15-23(25(18)27(26)33)30-29(34)16-6-4-3-5-7-16/h2-15,31H,1H2,(H,30,34)(H,37,38,39)(H,40,41,42)(H,43,44,45)

• InChIKey:
• XZNKDPPVFUNUGB-UHFFFAOYSA-N

• 5-Benzamido-3-{2-[6-(ethenesulfonyl)-1-sulfonaphthalen-2-yl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid, also known as 5-Benzamido-3-{2-[6-(ethenesulfonyl)-1-sulfonaphthalen-2-yl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid, is a useful research compound. Its molecular formula is C29H21N3O13S4 and its molecular weight is 747.735. The purity is usually 95%.

4-Butoxy-4-oxo-3-phenylbutanoic acid

• CAS RN:
• 152590-27-7

• Formula:
• C14H18O4

• InChI:
• InChI=1S/C14H18O4/c1-2-3-9-18-14(17)12(10-13(15)16)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,16)

• InChIKey:
• YUGDDECNJJEXTO-UHFFFAOYSA-N

• 4-Butoxy-4-oxo-3-phenylbutanoic acid, also known as 4-Butoxy-4-oxo-3-phenylbutanoic acid, is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

(6-Bromo-2,3-dimethoxyphenyl)methanol

Usually In Stock

• CAS RN:
• 107290-27-7

• Formula:
• C9H11BrO3

• InChI:
• InChI=1S/C9H11BrO3/c1-12-8-4-3-7(10)6(5-11)9(8)13-2/h3-4,11H,5H2,1-2H3

• InChIKey:
• YVUAFURUVLLHHU-UHFFFAOYSA-N

• (6-Bromo-2,3-dimethoxyphenyl)methanol is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.09 g/mol. The purity is usually 95%.

[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanol

In Stock

• CAS RN:
• 372190-27-7

• Formula:
• C14H12N2OS

• InChI:
• InChI=1S/C14H12N2OS/c17-10-11-9-16(12-5-2-1-3-6-12)15-14(11)13-7-4-8-18-13/h1-9,17H,10H2

• InChIKey:
• VXPKOZBAZPODMY-UHFFFAOYSA-N

• [1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanol is a useful research compound. Its molecular formula is C14H12N2OS and its molecular weight is 256.32. The purity is usually 95%.

5-(4-Benzylpiperidin-1-yl)-7-chloro-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893790-27-7

• Formula:
• C28H26ClN5

• InChI:
• InChI=1S/C28H26ClN5/c1-19-6-5-9-22(16-19)26-28-30-27(24-18-23(29)10-11-25(24)34(28)32-31-26)33-14-12-21(13-15-33)17-20-7-3-2-4-8-20/h2-11,16,18,21H,12-15,17H2,1H3

• InChIKey:
• ALDKYMPMEBGHLZ-UHFFFAOYSA-N

• 5-(4-Benzylpiperidin-1-yl)-7-chloro-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C28H26ClN5 and its molecular weight is 468. The purity is usually 95%.

Cyclopentyl 2-(2-methylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898790-27-7

• Formula:
• C15H20O

• InChI:
• InChI=1S/C15H20O/c1-12-6-2-3-7-13(12)10-11-15(16)14-8-4-5-9-14/h2-3,6-7,14H,4-5,8-11H2,1H3

• InChIKey:
• HYGIFRZGNWMYAJ-UHFFFAOYSA-N

• Cyclopentyl 2-(2-methylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.

2-(4-Fluorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330190-27-7

• Formula:
• C17H17FN2O2S

• InChI:
• InChI=1S/C17H17FN2O2S/c1-9-2-7-13-12(8-9)14(15(19)21)17(23-13)20-16(22)10-3-5-11(18)6-4-10/h3-6,9H,2,7-8H2,1H3,(H2,19,21)(H,20,22)

• InChIKey:
• MLTARBVWUBMUJR-UHFFFAOYSA-N

• 2-(4-Fluorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H17FN2O2S and its molecular weight is 332.39. The purity is usually 95%.

N-[2-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 929490-27-7

• Formula:
• C29H25NO7

• InChI:
• InChI=1S/C29H25NO7/c1-15-10-16(2)25-19(14-24(31)36-21(25)11-15)27-26(18-8-6-7-9-20(18)37-27)30-29(32)17-12-22(33-3)28(35-5)23(13-17)34-4/h6-14H,1-5H3,(H,30,32)

• InChIKey:
• JHAKYYMHSJJNBD-UHFFFAOYSA-N

• N-[2-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C29H25NO7 and its molecular weight is 499.5 g/mol. The purity is usually 95%.

Methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate

In Stock

• CAS RN:
• 110590-27-7

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-11-8(10)9-6-2-4-7(12-9)5-3-6/h2,4,6-7H,3,5H2,1H3

• InChIKey:
• WHIPJYYEBOTHCD-UHFFFAOYSA-N

• Methyl 2-oxa-3-azabicyclo[2.2.2]oct-5-ene-3-carboxylate is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(2-ethoxyphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014090-27-7

• Formula:
• C26H25N3O3

• InChI:
• InChI=1S/C26H25N3O3/c1-2-31-24-16-10-9-15-23(24)27-25(30)22-18-29(17-20-11-5-3-6-12-20)28-26(22)32-19-21-13-7-4-8-14-21/h3-16,18H,2,17,19H2,1H3,(H,27,30)

• InChIKey:
• JPHVQXGACIGRCC-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(2-ethoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.504. The purity is usually 95%.

Diethyl (1,1-difluoro-2-hydroxy-2-methylpropyl)phosphonate

Usually In Stock

• CAS RN:
• 1093490-27-7

• Formula:
• C8H17F2O4P

• InChI:
• InChI=1S/C8H17F2O4P/c1-5-13-15(12,14-6-2)8(9,10)7(3,4)11/h11H,5-6H2,1-4H3

• InChIKey:
• TYDICDOGBPABOF-UHFFFAOYSA-N

• Diethyl (1,1-difluoro-2-hydroxy-2-methylpropyl)phosphonate is a useful research compound. Its molecular formula is C8H17F2O4P and its molecular weight is 246.191. The purity is usually 95%.

N-(adamantan-1-yl)-3-(4-methoxybenzenesulfonyl)azetidine-1-carboxamide

In Stock

• CAS RN:
• 1797690-27-7

• Formula:
• C21H28N2O4S

• InChI:
• InChI=1S/C21H28N2O4S/c1-27-17-2-4-18(5-3-17)28(25,26)19-12-23(13-19)20(24)22-21-9-14-6-15(10-21)8-16(7-14)11-21/h2-5,14-16,19H,6-13H2,1H3,(H,22,24)

• InChIKey:
• HQMMBFHDUZVHBL-UHFFFAOYSA-N

• N-(adamantan-1-yl)-3-(4-methoxybenzenesulfonyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C21H28N2O4S and its molecular weight is 404.53. The purity is usually 95%.

4-(3-(4-Fluorophenyl)azepane-1-carbonyl)phenyl acetate

In Stock

• CAS RN:
• 1797890-27-7

• Formula:
• C21H22FNO3

• InChI:
• InChI=1S/C21H22FNO3/c1-15(24)26-20-11-7-17(8-12-20)21(25)23-13-3-2-4-18(14-23)16-5-9-19(22)10-6-16/h5-12,18H,2-4,13-14H2,1H3

• InChIKey:
• BWSCJCRSNRRIGD-UHFFFAOYSA-N

• 4-(3-(4-Fluorophenyl)azepane-1-carbonyl)phenyl acetate is a useful research compound. Its molecular formula is C21H22FNO3 and its molecular weight is 355.409. The purity is usually 95%.